2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl-
Overview
Description
2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- is a chemical compound that belongs to the class of pyrrolidines. It has been the focus of extensive scientific research due to its potential therapeutic applications. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In
Mechanism Of Action
The mechanism of action of 2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- is not fully understood. However, it has been suggested that this compound acts by modulating the activity of neurotransmitters such as GABA and glutamate. It has also been shown to interact with ion channels and receptors in the brain, leading to its various pharmacological effects.
Biochemical and Physiological Effects
2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to its anticonvulsant and anxiolytic effects. This compound has also been shown to increase the levels of serotonin and norepinephrine, leading to its antidepressant effects. Additionally, 2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory and oxidative stress-related diseases.
Advantages And Limitations For Lab Experiments
One of the advantages of 2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- is its wide range of pharmacological effects, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its potential toxicity, which requires careful evaluation in preclinical studies. Additionally, the synthesis of this compound can be challenging, requiring careful control of reaction conditions to achieve the desired stereochemistry.
Future Directions
There are several future directions for the research on 2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl-. One direction is the development of new drugs based on the pharmacological effects of this compound. Another direction is the evaluation of the potential toxicity of this compound, which is important for its safe use in humans. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its pharmacological effects. Finally, the development of new synthesis methods for this compound may lead to more efficient and cost-effective production.
Conclusion
2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- is a promising compound for the development of new drugs due to its wide range of pharmacological effects. Its synthesis can be challenging, requiring careful control of reaction conditions. The mechanism of action of this compound needs to be further elucidated to fully understand its pharmacological effects. Future research should focus on the development of new drugs based on this compound, the evaluation of its potential toxicity, and the development of new synthesis methods.
Synthesis Methods
The synthesis of 2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- can be achieved through various methods. One of the most common methods involves the reaction of cyclohexanone with phenylhydrazine to form cyclohexylphenylhydrazine, which is then reacted with maleic anhydride to obtain the desired product. Another method involves the reaction of cyclohexylamine with phenylglyoxal to form the corresponding imine, which is then oxidized to the desired product. The synthesis of this compound can be challenging due to the stereochemistry of the pyrrolidine ring, which requires careful control of reaction conditions.
Scientific Research Applications
2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of activities, including anticonvulsant, antidepressant, and anxiolytic effects. This compound has also been shown to have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
CAS RN |
139477-41-1 |
|---|---|
Product Name |
2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- |
Molecular Formula |
C16H19NO2 |
Molecular Weight |
257.33 g/mol |
IUPAC Name |
1-cyclohexyl-3-phenylpyrrolidine-2,5-dione |
InChI |
InChI=1S/C16H19NO2/c18-15-11-14(12-7-3-1-4-8-12)16(19)17(15)13-9-5-2-6-10-13/h1,3-4,7-8,13-14H,2,5-6,9-11H2 |
InChI Key |
AAQHKLOKUPVTJI-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)N2C(=O)CC(C2=O)C3=CC=CC=C3 |
Canonical SMILES |
C1CCC(CC1)N2C(=O)CC(C2=O)C3=CC=CC=C3 |
synonyms |
2,5-Pyrrolidinedione, 1-cyclohexyl-3-phenyl- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
